1-(2-Benzoylethyl)-4-phenylisonipecotic acid ethyl ester hydrochloride

• CAS No.: 60789-94-8
• Molecular Formula: C23H28ClNO3
• Molecular Weight: 401.9 g/mol
• IUPAC Name: ethyl 1-(3-oxo-3-phenylpropyl)-4-phenylpiperidin-1-ium-4-carboxylate;chloride
• InChI: InChI=1S/C23H27NO3.ClH/c1-2-27-22(26)23(20-11-7-4-8-12-20)14-17-24(18-15-23)16-13-21(25)19-9-5-3-6-10-19;/h3-12H,2,13-18H2,1H3;1H
• InChI Key: HLEVPWCWUZKNTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC[NH+](CC1)CCC(=O)C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]

Description

ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE is a complex organic compound with a molecular formula of C23H27NO3. It is known for its unique structure, which includes a piperidine ring substituted with phenyl groups and an ethyl ester functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE typically involves multiple steps. One common method includes the reaction of 4-phenylpiperidine with ethyl 3-oxo-3-phenylpropanoate under specific conditions to form the desired product . The reaction conditions often involve the use of solvents such as acetonitrile and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) are employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and catalysts like palladium on carbon. The reaction conditions vary depending on the desired transformation, including temperature, pressure, and solvent choice .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in various derivatives depending on the substituent introduced .

Scientific Research Applications

ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

ETHYL 3-OXO-3-PHENYLPROPANOATE: A related compound with a simpler structure, used in similar applications.

4-PHENYLPIPERIDINE: A core structure shared with the target compound, used in various chemical syntheses.

Uniqueness

ETHYL 1-(3-OXO-3-PHENYLPROPYL)-4-PHENYLPIPERIDIN-1-IUM-4-CARBOXYLATECHLORIDE is unique due to its combination of functional groups and its potential for diverse chemical reactivity. This uniqueness makes it valuable for specific research applications where other compounds may not be as effective .